Cas no 176508-81-9 (4-Cyano-3-fluorobenzoic acid)

4-Cyano-3-fluorobenzoic acid structure
4-Cyano-3-fluorobenzoic acid structure
Product Name:4-Cyano-3-fluorobenzoic acid
CAS No:176508-81-9
MF:C8H4FNO2
MW:165.121265411377
MDL:MFCD03094324
CID:66055
PubChem ID:2778468
Update Time:2025-04-18

4-Cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-3-fluorobenzoic acid
    • 3-FLUORO-4-CYANOBENZOIC ACID
    • 4-Carboxy-2-fluorobenzonitrile
    • 4-Cyano-3-fluorobenzoicacid
    • 4-cyano-3-fluoro-benzoic Acid
    • Benzoic acid, 4-cyano-3-fluoro-
    • PubChem4604
    • KSC536E3F
    • Jsp003631
    • Benzoic acid,4-cyano-3-fluoro-
    • ZWKNDLMYSLLMRF-UHFFFAOYSA-N
    • 4-cyano-3-fluoranyl-benzoic acid
    • BCP17417
    • CK1071
    • SBB064340
    • TRA
    • AC-434
    • 176508-81-9
    • C2799
    • SY014947
    • CS-W008427
    • SCHEMBL393075
    • FT-0651135
    • A3918
    • AM20050121
    • MFCD03094324
    • DTXSID00380955
    • AKOS005063920
    • (-)-ALPHA-[1-(DIBUTYLAMINO)ETHYL]BENZYLALCOHOL
    • EN300-112003
    • A812187
    • PS-6743
    • DB-006790
    • DTXCID80331980
    • MDL： MFCD03094324
    • Inchi： 1S/C8H4FNO2/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-3H,(H,11,12)
    • InChI Key： ZWKNDLMYSLLMRF-UHFFFAOYSA-N
    • SMILES： FC1=C(C#N)C=CC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 165.02300
  • Monoisotopic Mass: 165.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.1
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: No data available
  • Density: 1.42
  • Melting Point: 162.0 to 166.0 deg-C
  • Boiling Point: 335.7℃ at 760 mmHg
  • Flash Point: 156.9℃
  • Refractive Index: 1.564
  • PSA: 61.09000
  • LogP: 1.39558

4-Cyano-3-fluorobenzoic acid Security Information

4-Cyano-3-fluorobenzoic acid Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Cyano-3-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2799-5g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 >97.0%(T)(HPLC)
5g
 ¥2,650.00 2021-05-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2799-1g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 97.0%(LC&T)
1g
 ￥575.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C272A-1g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 98%
1g
 ￥120.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C272A-5g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 98%
5g
 ￥426.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C272A-25g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 98%
25g
 ￥1676.0 2022-05-30
Chemenu
CM157678-10g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 95+%
10g
 $102 2021-06-17
Chemenu
CM157678-25g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 95+%
25g
 $201 2021-06-17
Chemenu
CM157678-100g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 95+%
100g
 $539 2021-06-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
W132802-5g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 ≥95%
5g
 ¥430.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
W132802-1g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 ≥95%
1g
 ¥126.90 2023-08-31

4-Cyano-3-fluorobenzoic acid Production Method

4-Cyano-3-fluorobenzoic acid Related Literature

Related Categories

176508-81-9 (4-Cyano-3-fluorobenzoic acid) Related Products

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited